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Compound of Interest

Compound Name: 2-Bromothiophenol

Cat. No.: B030966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Bromothiophenol
(CAS No. 6320-02-1), a crucial reagent in the synthesis of pharmaceuticals, agrochemicals,

and dyes.[1] Due to its toxicity and hazardous nature, strict adherence to safety protocols is

imperative to ensure the well-being of laboratory personnel and the integrity of research.[1]

Core Safety and Hazard Information
2-Bromothiophenol is classified as a hazardous chemical, being toxic if swallowed, in contact

with skin, or if inhaled. It is known to cause serious skin and eye irritation, as well as respiratory

irritation.[2] A notable characteristic of this compound is its powerful and unpleasant stench.[2]

Quantitative Data Summary
The following table summarizes the key physical, chemical, and safety data for 2-
Bromothiophenol. This information is critical for designing safe experimental setups and for

quick reference in case of an emergency.
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Property Value Source(s)

Chemical Formula C₆H₅BrS [2]

Molecular Weight 189.07 g/mol [3]

CAS Number 6320-02-1

Appearance Clear yellow liquid [1]

Odor Stench [2]

Boiling Point
114 - 116 °C @ 10 mmHg128-

130 °C @ 25 mmHg
[3]

Density 1.573 g/mL at 25 °C [3]

Flash Point > 110 °C (> 230 °F) [3]

Refractive Index n20/D 1.635 [3]

UN Number UN2810

Hazard Class 6.1 (Toxic liquid)

Packing Group III

GHS Hazard Statements

H301: Toxic if swallowedH311:

Toxic in contact with skinH331:

Toxic if inhaledH315: Causes

skin irritationH319: Causes

serious eye irritationH335: May

cause respiratory irritation

[2]

Note: Specific LD50 and LC50 values for 2-Bromothiophenol were not available in the

consulted resources.

Experimental Protocols
Adherence to the following detailed protocols is mandatory when handling 2-Bromothiophenol
to minimize exposure and mitigate risks.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against the hazards of 2-
Bromothiophenol.

Hand Protection: Wear chemical-resistant gloves, such as butyl rubber or neoprene. Double

gloving is highly recommended to prevent skin contact and absorption.[4] Inspect gloves for

any signs of degradation or perforation before use.[5]

Eye and Face Protection: Chemical safety goggles in combination with a face shield are

required to protect against splashes and airborne particles.[4]

Skin and Body Protection: A flame-retardant lab coat worn over long-sleeved clothing and

closed-toe shoes is mandatory.[4] For operations with a higher risk of splashing, a chemical-

resistant apron should also be worn.[4]

Respiratory Protection: All handling of 2-Bromothiophenol must be conducted within a

certified chemical fume hood to prevent the inhalation of its toxic vapors.[2][4] If a fume hood

is not available, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

[4]

Safe Handling and Storage
Handling:

Before commencing work, ensure that an eyewash station and a safety shower are readily

accessible and in good working order.[5]

Conduct all manipulations of 2-Bromothiophenol inside a certified and operational

chemical fume hood.[2]

Avoid direct contact with the skin, eyes, and clothing.[2]

Do not breathe in the vapors, mists, or sprays of the chemical.[2]

Eating, drinking, and smoking are strictly prohibited in the laboratory area where this

chemical is handled.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b030966?utm_src=pdf-body
https://www.benchchem.com/product/b030966?utm_src=pdf-body
https://alkalisci.com/2-bromothiophenol-1-x-50-g-242659-50g/
https://www.scientificlabs.ie/product/sulfur-compounds/242659-50G
https://alkalisci.com/2-bromothiophenol-1-x-50-g-242659-50g/
https://alkalisci.com/2-bromothiophenol-1-x-50-g-242659-50g/
https://alkalisci.com/2-bromothiophenol-1-x-50-g-242659-50g/
https://www.benchchem.com/product/b030966?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9281057.htm
https://alkalisci.com/2-bromothiophenol-1-x-50-g-242659-50g/
https://alkalisci.com/2-bromothiophenol-1-x-50-g-242659-50g/
https://www.scientificlabs.ie/product/sulfur-compounds/242659-50G
https://www.benchchem.com/product/b030966?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9281057.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9281057.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9281057.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.

Storage:

Store 2-Bromothiophenol in a tightly sealed container in a cool, dry, and well-ventilated

area.[2][5]

Refrigerated storage is recommended.[2][5]

The compound should be stored under an inert atmosphere (e.g., nitrogen or argon) as it

is air-sensitive.[1][5]

Keep the container away from incompatible materials such as strong oxidizing agents,

strong acids, and strong bases.[5]

The storage area should be locked and accessible only to authorized personnel.

Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.

First Aid Measures:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration (do not use mouth-to-mouth).[5] Seek immediate

medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin

area with copious amounts of soap and water for at least 15 minutes.[5] Seek immediate

medical attention.[5]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention. Never give anything by mouth to an unconscious person.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b030966?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9281057.htm
https://www.scientificlabs.ie/product/sulfur-compounds/242659-50G
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9281057.htm
https://www.scientificlabs.ie/product/sulfur-compounds/242659-50G
https://www.fishersci.ca/shop/products/2-bromothiophenol-97-thermo-scientific-1/p-7028300
https://www.scientificlabs.ie/product/sulfur-compounds/242659-50G
https://www.scientificlabs.ie/product/sulfur-compounds/242659-50G
https://www.scientificlabs.ie/product/sulfur-compounds/242659-50G
https://www.scientificlabs.ie/product/sulfur-compounds/242659-50G
https://www.scientificlabs.ie/product/sulfur-compounds/242659-50G
https://www.scientificlabs.ie/product/sulfur-compounds/242659-50G
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical

powder, or alcohol-resistant foam.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The compound is combustible and thermal decomposition can produce

hazardous gases including carbon monoxide, carbon dioxide, sulfur oxides, and hydrogen

bromide.[2]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures:

Evacuation: Immediately evacuate all non-essential personnel from the spill area.

Ventilation: Ensure adequate ventilation.

Personal Protection: Responders must wear the appropriate PPE as detailed in the PPE

section.

Containment: Prevent the spill from entering drains or waterways.

Cleanup: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite. Collect the absorbed material and place it in a sealed, properly labeled

container for hazardous waste disposal.[4]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by

washing with soap and water.

Visual Workflow for Spill Management
The following diagram illustrates the logical steps to be taken in the event of a 2-
Bromothiophenol spill.
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Click to download full resolution via product page

Caption: A workflow for the safe response to a 2-Bromothiophenol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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